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Compound of Interest

Compound Name: Jagged-1 (188-204)

Cat. No.: B612627 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the handling,

solubilization, and use of the Jagged-1 (188-204) peptide. This peptide fragment corresponds

to amino acids 188-204 of the human Jagged-1 (JAG-1) protein and acts as a Notch agonist,

making it a valuable tool for studying the Notch signaling pathway.[1][2][3] The Notch pathway

is crucial in various biological processes, including cell fate determination, proliferation, and

differentiation, and its dysregulation is implicated in numerous diseases, including cancer.[4][5]

[6][7]

Peptide Specifications
Property Value Reference

Sequence (3-letter)

H-Cys-Asp-Asp-Tyr-Tyr-Tyr-

Gly-Phe-Gly-Cys-Asn-Lys-

Phe-Cys-Arg-Pro-Arg-OH

[8][9]

Sequence (1-letter) CDDYYYGFGCNKFCRPR [8][9]

Molecular Weight ~2107.4 g/mol [8][9]

Appearance Lyophilized white powder [8]

Purity Typically ≥95% by HPLC [8][10]
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Solubility of Jagged-1 (188-204)
The solubility of the Jagged-1 (188-204) peptide can vary depending on the solvent and the

presence of counter-ions (e.g., TFA). It is crucial to select an appropriate solvent for your

specific experimental needs. The following table summarizes solubility data from various

sources.

Solvent
Recommended
Concentration

Notes Source(s)

Water (distilled or

higher quality)
0.5 - 1 mg/mL

Add water directly to

the lyophilized

powder. Gentle

vortexing or brief

sonication can aid

dissolution.[8] Some

studies have prepared

stock solutions up to 5

mM in distilled water.

[11]

[8][11]

H₂O 50 mg/mL
Ultrasonic treatment

may be necessary.
[12]

Dimethyl sulfoxide

(DMSO)
Up to 100 mg/mL

Use fresh, high-quality

DMSO as moisture

can reduce solubility.

[2] Some protocols

suggest dissolving the

peptide in DMSO to

make a stock solution

(e.g., 50 mM).[8]

[2][8][13]

Phosphate-Buffered

Saline (PBS)

Working

concentrations

One study dissolved

the peptide in PBS at

500 times the final

treatment

concentration.

[14]
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Note: For in vivo studies, specific formulations may be required. For example, a mixture of

DMSO, PEG300, Tween80, and ddH₂O has been described for preparing a working solution.[2]

Always start with a small amount of the peptide to test solubility in your chosen solvent before

dissolving the entire stock.

Experimental Protocols
Reconstitution of Lyophilized Peptide
This protocol describes the general steps for reconstituting the lyophilized Jagged-1 (188-204)
peptide.

Materials:

Jagged-1 (188-204) lyophilized powder

Sterile, high-purity water, DMSO, or other desired solvent

Sterile, low-protein binding microcentrifuge tubes

Pipettors and sterile tips

Vortex mixer

Sonicator (optional)

Procedure:

Before opening, centrifuge the vial of lyophilized peptide to ensure all the powder is at the

bottom.

Carefully open the vial.

Add the desired volume of the appropriate solvent (see Table in Section 2) to the vial to

achieve the target concentration. For example, to make a 1 mg/mL stock solution, add 1 mL

of solvent to 1 mg of peptide.

Gently vortex the vial to mix.[8] Avoid vigorous shaking, which can cause peptide

degradation.
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If the peptide does not fully dissolve, a brief sonication may be applied to increase solubility.

[8]

Once dissolved, the peptide solution is ready for use or for further dilution into experimental

media.

Storage and Handling
Proper storage is critical to maintain the stability and activity of the Jagged-1 (188-204)
peptide.

Lyophilized Powder: Upon receipt, store the lyophilized powder at -20°C or lower.[8] Some

suppliers recommend storage at -80°C for long-term stability (up to 2 years).[12]

Reconstituted Peptide:

Aliquot the reconstituted peptide solution into several sterile, low-protein binding freezer

vials to avoid repeated freeze-thaw cycles.[1][8]

Store the aliquots at -20°C or lower.[8] For long-term storage, -80°C is recommended,

where it can be stable for up to 6 months.[1]

When stored at -20°C, the solution is typically stable for about one month.[1]

Signaling Pathways and Experimental Workflow
Canonical Notch Signaling Pathway
Jagged-1 is a transmembrane ligand that binds to Notch receptors on adjacent cells.[4][15]

This interaction initiates a series of proteolytic cleavages of the Notch receptor, ultimately

leading to the release of the Notch intracellular domain (NICD). The NICD then translocates to

the nucleus and acts as a transcriptional co-activator, regulating the expression of target genes

involved in cell fate decisions.
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Caption: Canonical Jagged-1/Notch signaling pathway.

Jagged-1 Reverse Signaling
In addition to canonical signaling, Jagged-1 can also participate in "reverse signaling."[16] This

occurs following proteolytic cleavage of Jagged-1, which releases its intracellular domain

(Jag1-ICD). The Jag1-ICD can then translocate to the nucleus and regulate gene expression,

acting as an oncogene in some contexts.[16]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b612627?utm_src=pdf-body-img
https://www.mdpi.com/2073-4409/14/22/1815
https://www.mdpi.com/2073-4409/14/22/1815
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612627?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Expressing Jagged-1

Full-length Jagged-1

Proteolytic Cleavage
(e.g., ADAM17)

Jag1-ICD

Release

Nucleus

Translocation

Target Gene
Expression

Regulation

Click to download full resolution via product page

Caption: Jagged-1 reverse signaling pathway.

Experimental Workflow for Jagged-1 (188-204) Peptide
Treatment
This diagram outlines a typical workflow for using the Jagged-1 (188-204) peptide in cell

culture experiments.
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Caption: Experimental workflow for Jagged-1 (188-204) peptide treatment.

Applications

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b612627?utm_src=pdf-body-img
https://www.benchchem.com/product/b612627?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612627?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The Jagged-1 (188-204) peptide is a versatile tool for a range of applications in cell biology

and drug discovery, including:

Activation of Notch Signaling: To study the downstream effects of Notch pathway activation

in various cell types.[1][8]

Cancer Research: To investigate the role of Jagged-1/Notch signaling in tumor growth,

proliferation, and chemoresistance.[4][5]

Stem Cell Biology: To explore the role of Notch signaling in stem cell maintenance,

differentiation, and regeneration.

Developmental Biology: To understand the function of Jagged-1 in embryonic development

and tissue morphogenesis.[4]

Drug Discovery: As a tool for screening and validating potential inhibitors or modulators of

the Notch pathway.

Disclaimer: This document is intended for research use only. The provided protocols are

general guidelines and may require optimization for specific experimental conditions and cell

types. Always refer to the manufacturer's product data sheet for the most specific and up-to-

date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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